Cas no 1543830-79-0 (2-(5-amino-1H-indol-1-yl)propanamide)

• Product Name: 2-(5-amino-1H-indol-1-yl)propanamide
• CAS No: 1543830-79-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6297164
• PubChem ID: 84011344
• Update Time: 2025-05-21

2-(5-amino-1H-indol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1H-indol-1-yl)propanamide
• 1543830-79-0
• EN300-1109099

• Inchi： 1S/C11H13N3O/c1-7(11(13)15)14-5-4-8-6-9(12)2-3-10(8)14/h2-7H,12H2,1H3,(H2,13,15)
• InChI Key： GBVVNTVNFBUFTF-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CC2C=C(C=CC1=2)N)N

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74Ų

Additional information on 2-(5-amino-1H-indol-1-yl)propanamide

Introduction to 2-(5-amino-1H-indol-1-yl)propanamide (CAS No. 1543830-79-0)

2-(5-amino-1H-indol-1-yl)propanamide, identified by its Chemical Abstracts Service (CAS) number 1543830-79-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural motif combining an indole ring system with an amino-propanamide moiety, which has garnered considerable attention due to its potential biological activities and synthetic utility. The indole moiety, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules, contributes to the compound's structural complexity and functional diversity.

The molecular framework of 2-(5-amino-1H-indol-1-yl)propanamide encompasses a benzene ring fused to a pyrrole ring, forming the characteristic indole core. This core is further functionalized by the presence of an amino group at the 5-position and an amide linkage at the 1-position, connected to a propyl side chain. Such structural features make it a versatile scaffold for medicinal chemistry investigations, enabling modifications that can modulate its pharmacokinetic properties, target specificity, and overall biological efficacy.

In recent years, there has been growing interest in indole derivatives as scaffolds for drug discovery. The indole scaffold is prominently featured in a wide array of therapeutic agents, including those targeting neurological disorders, infectious diseases, and cancer. The amide functionality in 2-(5-amino-1H-indol-1-yl)propanamide not only contributes to the compound's solubility and metabolic stability but also serves as a site for further chemical derivatization, allowing for the exploration of novel analogs with enhanced biological profiles.

One of the most compelling aspects of 2-(5-amino-1H-indol-1-yl)propanamide is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives with improved binding affinity and selectivity for various biological targets. For instance, studies have demonstrated its utility in generating inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key mediators of pain and inflammation, making them attractive targets for therapeutic intervention.

The pharmacological exploration of 2-(5-amino-1H-indol-1-yl)propanamide has been complemented by computational studies aimed at elucidating its interaction with biological macromolecules. Molecular docking simulations have been employed to predict binding modes of this compound with receptors and enzymes relevant to human health. These simulations have provided insights into how the indole and amide moieties contribute to binding affinity and have guided the design of optimized derivatives with enhanced therapeutic potential.

Moreover, the synthesis of 2-(5-amino-1H-indol-1-yl)propanamide exemplifies modern synthetic strategies in organic chemistry. The preparation typically involves multi-step reactions starting from readily available precursors, such as 5-aminoindole and propylamine or its derivatives. Advanced catalytic methods, including transition-metal-catalyzed cross-coupling reactions and asymmetric transformations, have been employed to construct the desired molecular framework with high efficiency and selectivity. Such synthetic advances underscore the compound's significance as a building block in medicinal chemistry.

The biological activity of 2-(5-amino-1H-indol-1-yl)propanamide has been investigated across multiple disease models. Preclinical studies have highlighted its potential in modulating neurotransmitter systems, making it a candidate for further exploration in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its interaction with immune cell signaling pathways has been examined, revealing promising applications in immunomodulatory therapies.

In conclusion, 2-(5-amino-1H-indol-1-yl)propanamide (CAS No. 1543830-79-0) represents a structurally intriguing and biologically relevant compound that bridges the gap between fundamental chemical research and applied pharmaceutical development. Its unique combination of an indole core and an amide group provides a rich platform for innovation in drug design. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.